Cas no 2680873-40-7 (2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid
• CAS No: 2680873-40-7
• MF: C₉H₁₀N₂O₃S
• MW: 226.252300739288
• CID: 6430172
• PubChem ID: 165908997
• Update Time: 2025-10-30

2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680873-40-7
• EN300-28274762
• 2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid

• Inchi： 1S/C9H10N2O3S/c1-3-4-11(6(2)12)9-10-5-7(15-9)8(13)14/h3,5H,1,4H2,2H3,(H,13,14)
• InChI Key： LIVDRYXVLKLDIR-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1N(C(C)=O)CC=C

Computed Properties

• Exact Mass: 226.04121336g/mol
• Monoisotopic Mass: 226.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 98.7Ų

Additional information on 2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid

Introduction to 2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid (CAS No. 2680873-40-7)

2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid, identified by its CAS number 2680873-40-7, is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule features a thiazole core, which is a privileged scaffold widely recognized for its biological activity and pharmacological relevance. The presence of an amide group and an acrylate moiety further enhances its potential as a bioactive entity, making it a subject of extensive research in drug discovery and development.

The thiazole ring is a sulfur-containing heterocycle that plays a pivotal role in the structure-function relationships of numerous bioactive molecules. Its unique electronic properties and ability to interact with biological targets have led to the discovery of several therapeutic agents targeting various diseases, including infections, cancer, and inflammatory disorders. In particular, derivatives of thiazole have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties.

The specific substitution pattern in 2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid contributes to its distinct chemical and biological characteristics. The acetamido group introduces a polar amide functionality, which can enhance solubility and binding affinity to biological targets. Additionally, the prop-2-en-1-yl (allyl) group provides a flexible side chain that can modulate interactions with proteins and other biomolecules. This combination of structural features makes the compound an attractive candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with biological targets with high precision. Studies suggest that the thiazole core and the acetamido group may interact with specific residues in protein active sites, leading to inhibitory effects on key enzymes involved in disease pathways. Furthermore, the allyl side chain could serve as a point of modulation for optimizing pharmacokinetic properties.

In the realm of drug discovery, the development of novel heterocyclic compounds like 2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid is driven by the need for more effective and selective therapeutic agents. The compound’s structural features align well with current trends in medicinal chemistry, where bioisosterism and scaffold hopping are employed to improve drug-like properties. The integration of machine learning algorithms has also facilitated the identification of promising analogs based on structural similarity and predicted bioactivity.

Experimental validation of computational predictions has been crucial in assessing the potential of this compound as a lead molecule. In vitro assays have been conducted to evaluate its interaction with target enzymes and proteins relevant to various diseases. Preliminary results indicate that 2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid exhibits inhibitory activity against certain key enzymes, suggesting its therapeutic potential. Further studies are underway to elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of this compound involves multi-step organic transformations that highlight the expertise required in pharmaceutical chemistry. The introduction of the acetamido group followed by functionalization at the 5-position of the thiazole ring requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct large-scale studies and clinical trials.

The role of thiazole derivatives in addressing unmet medical needs cannot be overstated. Their versatility as pharmacophores has led to the development of several FDA-approved drugs used in treating diverse conditions. The continued exploration of novel thiazole-based compounds like 2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid holds promise for discovering next-generation therapeutics that are more effective and better tolerated by patients.

As research progresses, interdisciplinary approaches combining synthetic chemistry, computational biology, and pharmacology will be essential in unlocking the full potential of this compound. Collaborative efforts between academic institutions and pharmaceutical companies will drive innovation and accelerate the translation of laboratory findings into clinical applications. The journey from discovery to drug development is complex but holds immense potential for improving human health.

In conclusion, 2-[N-(prop-2-en-1-yl)acetamido]-1,3-thiazole-5-carboxylic acid (CAS No. 2680873-40-7) represents a significant advancement in pharmaceutical chemistry with promising applications in medicine. Its unique structural features and potential biological activity position it as a valuable asset in ongoing drug discovery efforts. With continued research and development, this compound may contribute to addressing critical healthcare challenges in the future.